Cas no 2408841-97-2 (2,5-bis(2-methoxyethoxy)terephthalohydrazide)

• Product Name: 2,5-bis(2-methoxyethoxy)terephthalohydrazide
• CAS No: 2408841-97-2
• MF: C₁₄H₂₂N₄O₆
• MW: 342.35
• CID: 4766262
• PubChem ID: 154718017
• Update Time: 2025-05-20

2,5-bis(2-methoxyethoxy)terephthalohydrazide Chemical and Physical Properties

Names and Identifiers

• 2,5-bis(2-methoxyethoxy) terephthalohydrazide
• 2,5-bis(2-methoxyethoxy)benzene-1,4-dicarbohydrazide
• 2,5-Bis(2-methoxyethoxy)terephthalohydrazide
• F88955
• 2408841-97-2
• 2,5-bis(2-methoxyethoxy)terephthalohydrazide

• Inchi： InChI=1S/C14H22N4O6/c1-21-3-5-23-11-7-10(14(20)18-16)12(24-6-4-22-2)8-9(11)13(19)17-15/h7-8H,3-6,15-16H2,1-2H3,(H,17,19)(H,18,20)
• InChI Key： NIMWBZBSYHRCEN-UHFFFAOYSA-N
• SMILES： COCCOC1=CC(=C(C=C1C(=O)NN)OCCOC)C(=O)NN

Computed Properties

• Exact Mass: 342.15393443g/mol
• Monoisotopic Mass: 342.15393443g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 10
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 147Ų

Additional information on 2,5-bis(2-methoxyethoxy)terephthalohydrazide

2,5-Bis(2-Methoxyethoxy)Terephthalohydrazide: A Comprehensive Overview

The compound with CAS No. 2408841-97-2, commonly referred to as 2,5-bis(2-methoxyethoxy)terephthalohydrazide, is a highly specialized chemical entity that has garnered significant attention in the fields of materials science and pharmaceutical research. This compound is characterized by its unique structure, which combines the terephthalic acid backbone with hydrazide groups substituted by methoxyethoxy moieties. The terephthalohydrazide core provides a rigid and planar structure, while the methoxyethoxy substituents introduce flexibility and solubility-enhancing properties.

Recent studies have highlighted the potential of 2,5-bis(2-methoxyethoxy)terephthalohydrazide in the development of advanced materials, particularly in the realm of polymer chemistry. Researchers have explored its ability to act as a crosslinking agent in the synthesis of hydrogels and other polymeric networks. The compound's reactivity stems from its hydrazide groups, which can undergo condensation reactions with carbonyl-containing compounds, such as aldehydes and ketones. This property makes it an invaluable tool in the creation of stimuli-responsive materials, which can undergo structural changes in response to external stimuli like temperature or pH.

In addition to its role in materials science, 2,5-bis(2-methoxyethoxy)terephthalohydrazide has shown promise in pharmaceutical applications. Its structure allows for the formation of bioactive molecules through targeted substitution reactions. For instance, researchers have utilized this compound as a precursor for the synthesis of anticancer agents and other therapeutic compounds. The methoxyethoxy substituents not only enhance solubility but also contribute to the compound's biocompatibility, making it a favorable candidate for drug delivery systems.

The synthesis of 2,5-bis(2-methoxyethoxy)terephthalohydrazide typically involves a multi-step process that begins with the preparation of terephthalic acid derivatives. The introduction of hydrazide groups is achieved through nucleophilic substitution reactions, followed by alkoxylation to introduce the methoxyethoxy moieties. This process requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods have further streamlined the synthesis process, making it more efficient and scalable for industrial applications.

From an environmental perspective, 2,5-bis(2-methoxyethoxy)terephthalohydrazide exhibits favorable biodegradation properties due to its hydrolyzable linkages. This characteristic aligns with growing industry trends toward sustainable chemistry and green manufacturing practices. Furthermore, its low toxicity profile makes it suitable for use in applications where human exposure is a concern.

Looking ahead, ongoing research is focused on expanding the functionalization possibilities of 2,5-bis(2-methoxyethoxy)terephthalohydrazide. Scientists are exploring its potential as a building block for self-healing materials and advanced sensors. The compound's ability to form covalent bonds under mild conditions presents exciting opportunities for its integration into next-generation technologies.

In conclusion, CAS No. 2408841-97-2, or 2,5-bis(2-methoxyethoxy)terephthalohydrazide, stands out as a versatile and innovative chemical entity with broad applicability across multiple disciplines. Its unique combination of structural features and reactivity positions it as a key player in the development of advanced materials and pharmaceuticals. As research continues to uncover new applications and improve synthetic methodologies, this compound is poised to make significant contributions to both academic and industrial sectors.